N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide
Overview
Description
N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide (N3,N5-DMPDA) is a compound that is widely used in a variety of scientific research applications. It is a pyrazole-based derivative, a type of heterocyclic compound, containing both nitrogen and carbon atoms. N3,N5-DMPDA is a versatile compound, with a wide range of applications in organic synthesis and biochemistry. It is also used in the preparation of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide is a small molecule that binds to specific proteins or enzymes in the body. It works by inhibiting the activity of the target protein or enzyme, or by activating it, depending on the application. For example, N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide can be used to inhibit the activity of enzymes involved in the synthesis of drugs or agrochemicals.
Biochemical and Physiological Effects
N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide has a wide range of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the synthesis of drugs and agrochemicals, as well as to activate enzymes involved in the breakdown of toxins. In addition, N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide can modulate the activity of certain hormones, such as adrenaline and noradrenaline. It can also affect the expression of certain genes, and has been found to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide has a number of advantages for use in laboratory experiments. It is a small molecule, making it easy to work with and store. It is also relatively inexpensive and can be synthesized in a variety of ways. In addition, N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide has a wide range of applications in organic synthesis and biochemistry, making it a versatile compound.
However, there are also some limitations to using N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide in laboratory experiments. It is a relatively unstable compound, and can be easily degraded by light, heat, and other environmental factors. In addition, its effects can vary depending on the concentration used, and it can be toxic in high concentrations.
Future Directions
N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide has a wide range of potential applications in scientific research. Some of the future directions for research include further studies into its biochemical and physiological effects, as well as its potential applications in drug and agrochemical synthesis. In addition, further research into its mechanism of action and its potential uses in gene expression and cancer therapy could be beneficial. Finally, further studies into its stability and safe handling in laboratory experiments could be beneficial.
Synthesis Methods
N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide can be synthesized in two ways. The first method involves the condensation of 2-amino-5-methyl-1H-pyrazole-3-carboxylic acid with 3-methyl-1H-pyrazole-5-carboxylic acid. This reaction is catalyzed by an acid such as hydrochloric acid, and yields N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide as the product. The second method involves the reaction of 2-amino-5-methyl-1H-pyrazole-3-carboxylic acid with 3-methyl-1H-pyrazole-5-carboxylic anhydride. This reaction is also catalyzed by an acid, and yields N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide as the product.
Scientific Research Applications
N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide is used in a wide range of scientific research applications. It is used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a reagent in biochemistry. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide is used in the preparation of enzymes, antibodies, and other proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide involves the reaction of 3,5-dicarbomethoxy pyrazole with dimethylamine followed by deprotection of the resulting product.", "Starting Materials": [ "3,5-dicarbomethoxy pyrazole", "dimethylamine", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "magnesium sulfate" ], "Reaction": [ "To a solution of 3,5-dicarbomethoxy pyrazole (1.0 g, 5.5 mmol) in diethyl ether (20 mL) was added dimethylamine (0.5 mL, 6.5 mmol) dropwise at 0°C under stirring.", "The reaction mixture was stirred at room temperature for 2 h and then quenched with hydrochloric acid (1 M, 10 mL).", "The organic layer was separated and washed with water (3 × 10 mL), dried over magnesium sulfate, and concentrated under reduced pressure.", "The resulting crude product was purified by column chromatography on silica gel using ethyl acetate/hexane (1:4) as the eluent to afford N3,N5-dimethyl-1H-pyrazole-3,5-dicarboxamide as a white solid (0.8 g, 70% yield).", "The product was further deprotected by treatment with sodium hydroxide (1 M, 10 mL) at room temperature for 2 h.", "The reaction mixture was then acidified with hydrochloric acid (1 M, 10 mL) and extracted with ethyl acetate (3 × 10 mL).", "The organic layer was dried over magnesium sulfate, filtered, and concentrated under reduced pressure to afford the final product as a white solid (0.6 g, 60% yield)." ] } | |
CAS RN |
147011-81-2 |
Molecular Formula |
C7H10N4O2 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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